Cas no 2639399-97-4 (tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate)

• Product Name: tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2639399-97-4
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 5663176
• PubChem ID: 54392768
• Update Time: 2025-10-29

tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724592
• tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate
• 2639399-97-4

• Inchi： 1S/C18H21NO2S/c1-18(2,3)21-17(20)15-11-22-16(19-15)14-10-6-8-12-7-4-5-9-13(12)14/h4-10,15-16,19H,11H2,1-3H3/t15-,16?/m0/s1
• InChI Key： VHVHBFIOLWZTND-VYRBHSGPSA-N
• SMILES： S1C[C@@H](C(=O)OC(C)(C)C)NC1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 315.12930009g/mol
• Monoisotopic Mass: 315.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.6Ų

Additional information on tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate

Professional Introduction to Tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate (CAS No. 2639399-97-4)

Tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate, identified by the CAS number 2639399-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidine class, which is known for its versatile biological activities and structural properties that make it a valuable scaffold in drug design.

The molecular structure of tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate features a naphthalene ring attached to a thiazolidine core, with a tert-butyl group and a carboxylate functionality at specific positions. This unique arrangement contributes to its distinct chemical and pharmacological properties, making it a promising candidate for further exploration in therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The thiazolidine moiety in tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate has been extensively studied for its potential to interact with biological targets such as enzymes and receptors. This interaction is crucial for the development of drugs that can effectively inhibit or activate specific biological processes.

One of the most compelling aspects of this compound is its stereochemical configuration. The (4R) designation indicates the absolute configuration of the chiral center in the thiazolidine ring, which plays a critical role in determining its biological activity. The presence of the naphthalen-1-yl group further enhances its molecular complexity and potential for selective binding to biological targets. These features make tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate an attractive candidate for further pharmacological investigation.

Recent studies have demonstrated the potential of thiazolidine derivatives as scaffolds for drug discovery. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate, particularly the combination of the naphthalene ring and the thiazolidine core, contribute to its ability to interact with various biological targets.

The tert-butyl group in the compound's name not only adds to its molecular weight but also influences its solubility and stability. These properties are critical for formulating effective pharmaceutical products that can be administered orally or through other routes. Additionally, the carboxylate functionality provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications.

In the context of drug development, the synthesis and characterization of novel compounds like tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate are essential steps towards identifying new therapeutic agents. The compound's unique structure and predicted biological activities make it a valuable tool for researchers exploring new treatment modalities. As part of ongoing research efforts, scientists are investigating its potential applications in various therapeutic areas.

The naphthalen-1-yl group in this compound is particularly noteworthy due to its ability to enhance binding affinity and selectivity when interacting with biological targets. This feature is often exploited in drug design to improve the efficacy and reduce side effects associated with therapeutic agents. The combination of these structural elements makes tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate a promising candidate for further development.

Ongoing research is focused on understanding the mechanisms by which this compound interacts with biological systems. By elucidating these interactions, scientists can gain insights into its potential therapeutic applications and optimize its design for maximum efficacy. The use of computational methods and experimental techniques is crucial in this process, allowing researchers to predict and verify the compound's behavior in various contexts.

The development of new drugs is a complex process that requires careful consideration of multiple factors, including safety, efficacy, and pharmacokinetics. Compounds like tert-butyl (4R)-2-(naphthalen-1-yl)-1,3-thiazolidine-4-carboxylate represent significant advancements in pharmaceutical chemistry and hold great promise for addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an important role in future therapeutic strategies.